Cas no 1396866-47-9 (methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate)

• Product Name: methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate
• CAS No: 1396866-47-9
• MF: C₂₂H₂₄N₄O₅
• MW: 424.449765205383
• CID: 6185575
• PubChem ID: 71786327
• Update Time: 2025-07-19

methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate
• F6178-0301
• methyl 4-(2-(((1-nicotinoylpiperidin-4-yl)methyl)amino)-2-oxoacetamido)benzoate
• 1396866-47-9
• methyl 4-[[2-oxo-2-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methylamino]acetyl]amino]benzoate
• VU0534244-1
• methyl 4-[({[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}carbamoyl)formamido]benzoate
• AKOS024534608

• Inchi： 1S/C22H24N4O5/c1-31-22(30)16-4-6-18(7-5-16)25-20(28)19(27)24-13-15-8-11-26(12-9-15)21(29)17-3-2-10-23-14-17/h2-7,10,14-15H,8-9,11-13H2,1H3,(H,24,27)(H,25,28)
• InChI Key： PVUUHFHOJFZDMH-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1CCC(CNC(C(NC2C=CC(C(=O)OC)=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 424.17466988g/mol
• Monoisotopic Mass: 424.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate

Recent Advances in the Study of Methyl 4-({1-(Pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate (CAS: 1396866-47-9)

The compound methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate (CAS: 1396866-47-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and potential therapeutic applications, is being investigated for its role in modulating biological pathways, particularly in the context of inflammation and oncology. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential as a drug candidate.

One of the key areas of research has been the optimization of the synthetic pathway for methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence, starting from commercially available piperidine derivatives, and achieved an overall yield of 65%. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of pharmacological activity, methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate has shown promising results as an inhibitor of specific inflammatory cytokines. A recent in vitro study demonstrated its ability to suppress the production of TNF-α and IL-6 in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's unique structure allows it to interact with key signaling proteins, thereby modulating the inflammatory response.

Another significant development is the exploration of this compound's anticancer properties. Preliminary data from a 2024 study indicate that methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate exhibits selective cytotoxicity against certain cancer cell lines, including non-small cell lung cancer (NSCLC) and triple-negative breast cancer (TNBC). The mechanism appears to involve the inhibition of PI3K/AKT/mTOR pathway, a critical signaling cascade in tumor growth and survival. These findings highlight the compound's potential as a targeted therapy for aggressive cancers.

Despite these promising results, challenges remain in the development of methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacokinetic profile and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 4-({1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}carbamoyl)formamidobenzoate (CAS: 1396866-47-9) represents a promising candidate for further investigation in both inflammatory and oncological contexts. The recent advancements in its synthesis and mechanistic understanding provide a solid foundation for future drug development. Continued research will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical translation.